Cas no 288399-19-9 (2-Methyl-4-(chloromethyl)quinoline)

2-Methyl-4-(chloromethyl)quinoline is a versatile quinoline derivative characterized by the presence of a reactive chloromethyl group at the 4-position and a methyl substituent at the 2-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functionalized heterocycles. The chloromethyl group enables further derivatization through nucleophilic substitution reactions, facilitating the introduction of diverse functional groups. Its quinoline core contributes to stability and potential biological activity, making it useful in medicinal chemistry applications. The compound is typically handled under controlled conditions due to the reactivity of the chloromethyl moiety. Its synthetic utility and structural features make it a practical building block for specialized chemical transformations.

2-Methyl-4-(chloromethyl)quinoline structure

288399-19-9 structure

Product Name:2-Methyl-4-(chloromethyl)quinoline

CAS No:288399-19-9

MF:C₁₁H₁₀ClN

MW:191.656801700592

MDL:MFCD06797694

CID:67495

PubChem ID:11535719

Update Time:2025-07-20

2-Methyl-4-(chloromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

- 4-(Chloromethyl)-2-methylquinoline
- 4-CHLOROMETHYL-2-METHYLQUINOLINE
- 4-Chloromethyl-2-methyl-quinoline
- 2-methyl-4-chloromethylquinoline
- 4-(chloromethyl)-2-methyl-quinoline
- 4-chloromethyl 2-methyl quinoline
- AG-E-93251
- AGN-PC-00B3E3
- CTK4G2186
- PubChem10957
- Quinoline, 4-(chloromethyl)-2-methyl-
- SureCN994597
- Quinoline, 4-(chloromethyl)-2-methyl- (9CI)
- 4-chloromethyl-2methyl-quinoline
- GRCWGPJQMVGBNY-UHFFFAOYSA-N
- 4-chloromethyl-2-methyl quinoline
- 4-(chloromethyl) -2-methylquinoline
- Quinoline,4-(chloromethyl)-2-methyl-
- AB29712
- NE29066
- A18579
- SCHEMBL994597
- W13417
- FT-0748964
- SY101615
- AM20051041
- MFCD06797694
- EN300-76774
- 2-Methyl-4-(chloromethyl)quinoline
- 288399-19-9
- DS-13175
- DTXSID40468180
- AKOS000352300
- DB-068017
- MDL： MFCD06797694
- Inchi： 1S/C11H10ClN/c1-8-6-9(7-12)10-4-2-3-5-11(10)13-8/h2-6H,7H2,1H3
- InChI Key： GRCWGPJQMVGBNY-UHFFFAOYSA-N
- SMILES： ClCC1C=C(C)N=C2C=CC=CC=12

Computed Properties

Exact Mass: 191.0503
Monoisotopic Mass: 191.0501770g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12.9
XLogP3: 3

Experimental Properties

Boiling Point: 316.779°C at 760 mmHg
PSA: 12.89

2-Methyl-4-(chloromethyl)quinoline Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Inert atmosphere,2-8°C

2-Methyl-4-(chloromethyl)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM131859-1g	4-(chloromethyl)-2-methylquinoline	288399-19-9	95%	1g	$450	2021-08-05
Alichem	A189006692-1g	4-(Chloromethyl)-2-methylquinoline	288399-19-9	95%	1g	$352.26	2023-09-02
TRC	M295370-50mg	2-Methyl-4-(chloromethyl)quinoline	288399-19-9		50mg	$207.00	2023-05-18
TRC	M295370-100mg	2-Methyl-4-(chloromethyl)quinoline	288399-19-9		100mg	$316.00	2023-05-18
TRC	M295370-250mg	2-Methyl-4-(chloromethyl)quinoline	288399-19-9		250mg	$483.00	2023-05-18
TRC	M295370-500mg	2-Methyl-4-(chloromethyl)quinoline	288399-19-9		500mg	$661.00	2023-05-18
TRC	M295370-1g	2-Methyl-4-(chloromethyl)quinoline	288399-19-9		1g	$ 790.00	2022-06-04
TRC	M295370-2.5g	2-Methyl-4-(chloromethyl)quinoline	288399-19-9		2.5g	$2228.00	2023-05-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Q40120-100mg	4-(Chloromethyl)-2-methylquinoline	288399-19-9		100mg	¥876.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Q40120-1g	4-(Chloromethyl)-2-methylquinoline	288399-19-9		1g	¥3486.0	2021-09-08

2-Methyl-4-(chloromethyl)quinoline Related Literature

1. Guest-induced stereoselective self-assembly of quinoline-containing PdII and PtII metallacycles

Víctor Blanco,Dolores Abella,Tamara Rama,Cristina Alvari?o,Marcos D. García,Carlos Peinador,José M. Quintela RSC Adv. 2016 6 80181